Cas no 2639437-17-3 (3,3-difluoro-1-oxa-6-azaspiro3.3heptane, trifluoroacetic acid)

• Product Name: 3,3-difluoro-1-oxa-6-azaspiro3.3heptane, trifluoroacetic acid
• CAS No: 2639437-17-3
• MF: C₇H₈F₅NO₃
• MW: 249.135339736938
• MDL: MFCD33549630
• CID: 5651927
• PubChem ID: 155970631
• Update Time: 2025-08-04

3,3-difluoro-1-oxa-6-azaspiro3.3heptane, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-oxa-6-azaspiro[3.3]heptane, trifluoroacetic acid
• 3,3-difluoro-1-oxa-6-azaspiro3.3heptane, trifluoroacetic acid

• MDL： MFCD33549630
• Inchi： 1S/C5H7F2NO.C2HF3O2/c6-5(7)3-9-4(5)1-8-2-4;3-2(4,5)1(6)7/h8H,1-3H2;(H,6,7)
• InChI Key： VUIGXUJXEQINQE-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.FC1(COC21CNC2)F

Additional information on 3,3-difluoro-1-oxa-6-azaspiro3.3heptane, trifluoroacetic acid

Compound CAS No. 2639437-17-3: 3,3-Difluoro-1-Oxa-6-Azaspiro[3.3]Heptane, Trifluoroacetic Acid

The compound CAS No. 2639437-17-3, also known as 3,3-difluoro-1-oxa-6-azaspiro[3.3]heptane trifluoroacetic acid, is a unique chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this case involves a six-membered ring (containing an oxygen atom at position 1 and a nitrogen atom at position 6) and a three-membered ring with two fluorine atoms at positions 2 and 2'.

The presence of fluorine atoms in the molecule introduces interesting electronic and steric properties, making it a valuable compound for various applications. Recent studies have highlighted its potential as a building block in the synthesis of complex molecules, particularly in the development of bioactive compounds with therapeutic potential. The trifluoroacetic acid moiety further enhances its versatility, as it can act as both an acid catalyst and a reactive group in organic transformations.

One of the most promising areas of research involving CAS No. 2639437-17-3 is its role in drug discovery. Scientists have explored its ability to modulate enzyme activity and interact with biological targets, such as G-protein coupled receptors (GPCRs) and kinases. These studies have demonstrated that the compound exhibits selective binding to certain receptors, making it a potential candidate for the development of novel therapeutic agents.

In addition to its biological applications, CAS No. 2639437-17-3 has also been investigated for its catalytic properties. Researchers have found that the trifluoroacetic acid group can facilitate various organic reactions, including esterifications, amide bond formations, and Friedel-Crafts acylations. These findings underscore its utility as both a reagent and an intermediate in organic synthesis.

The synthesis of CAS No. 2639437-17-3 involves a multi-step process that combines spirocyclic formation with fluorination techniques. Recent advancements in catalytic fluorination methods have enabled more efficient and selective synthesis pathways, reducing production costs and improving yields. These developments have made the compound more accessible for large-scale applications in both academic and industrial settings.

From an environmental perspective, the stability and biodegradability of CAS No. 2639437-17- have been evaluated to ensure minimal ecological impact during its production and use. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, aligning with current sustainability goals in the chemical industry.

In conclusion, CAS No. 26 is a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers seeking innovative solutions in organic chemistry and drug discovery.